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Compound of Interest

Compound Name: SR3335

Cat. No.: B1682619

When working with SR3335, a selective RORa inverse agonist, rigorous adherence to safety
protocols is paramount to ensure the well-being of laboratory personnel. This guide provides
essential information on the selection and use of personal protective equipment (PPE), along
with disposal and operational plans to facilitate a safe research environment.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are critical to minimize exposure to SR3335. Below
are the recommended types of PPE for handling this compound.

Eye and Face Protection:
o Safety Glasses: Always wear safety glasses with side shields to protect against splashes.

o Goggles: For procedures with a higher risk of splashing, chemical splash goggles are
recommended.

o Face Shield: In addition to goggles, a face shield should be worn when there is a significant
risk of splashes or when handling larger quantities of the material.

Skin Protection:

o Laboratory Coat: A fully buttoned lab coat must be worn to protect street clothing and skin
from contamination.
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e Gloves: Due to the absence of specific breakthrough time data for SR3335, glove selection
should be based on the solvents used to dissolve the compound, such as Dimethyl Sulfoxide
(DMSO) and Ethanol. It is crucial to use gloves made of a material resistant to the solvent in
use. Always inspect gloves for any signs of degradation or punctures before use and change
them immediately if contamination is suspected.

Respiratory Protection:

Under standard laboratory conditions with adequate ventilation, such as in a chemical fume
hood, respiratory protection is generally not required when handling SR3335. However, if there
is a risk of generating aerosols or dusts, or if working outside of a fume hood, a NIOSH-
approved respirator should be used. Consult your institution's environmental health and safety
(EHS) department for specific guidance on respirator selection.

Glove Selection Guide for Solvents

Since SR3335 is often dissolved in solvents like DMSO or ethanol, the following table provides
a qualitative guide to glove material compatibility with these solvents. It is imperative to consult
the glove manufacturer's specific chemical resistance data.

. Chemical Resistance to Chemical Resistance to
Glove Material
DMSO Ethanol
Nitrile Good Excellent
Latex Fair Good
Neoprene Good Excellent
Butyl Rubber Excellent Good

Note: This table provides general guidance. The actual breakthrough time can vary depending
on the glove thickness, manufacturer, and the concentration of the chemical.

Experimental Protocol: Glove Breakthrough Time
Determination
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For critical applications or prolonged handling, it is advisable to determine the breakthrough
time of the selected gloves under your specific experimental conditions.

Objective: To determine the time it takes for SR3335 or its solvent to permeate a specific glove
material.

Materials:

Glove material to be tested

SR3335 solution (in the relevant solvent)

A collecting medium (e.g., a solvent known to dissolve SR3335)

Analytical instrument for detecting SR3335 (e.g., HPLC, LC-MS)

Permeation cell

Methodology:

A piece of the glove material is placed in a permeation cell, separating a chamber containing
the SR3335 solution from a chamber with the collecting medium.

o Atregular intervals, a sample of the collecting medium is taken.
e The collected samples are analyzed for the presence of SR3335.

e The breakthrough time is defined as the time at which the permeation rate of SR3335
reaches a predetermined level.

PPE Selection Workflow

The following diagram outlines the logical workflow for selecting and using appropriate PPE
when handling SR3335.
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Risk Assessment
Identify Hazards:
- Chemical properties of SR3335
- Solvents used
- Procedure risks (e.g., splashing, aerosol generation)
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Caption: Workflow for PPE Selection and Use when Handling SR3335.

Operational and Disposal Plans

Handling:

 All work with SR3335 should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1682619?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/product/b1682619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Avoid direct contact with the skin, eyes, and clothing.

» Do not eat, drink, or smoke in areas where SR3335 is handled.

e Wash hands thoroughly after handling the compound, even if gloves were worn.
Storage:

o Store SR3335 in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Follow the specific storage temperature recommendations provided by the supplier.
Spill Management:

 In case of a spill, evacuate the area and prevent others from entering.

o Wear appropriate PPE, including respiratory protection if necessary.

o Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

e Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
Disposal:

o All waste contaminated with SR3335, including empty containers, used PPE, and spill
cleanup materials, must be disposed of as hazardous waste.

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's EHS department for specific disposal procedures.

By adhering to these safety and logistical guidelines, researchers can minimize the risks
associated with handling SR3335 and maintain a safe laboratory environment.

 To cite this document: BenchChem. [Essential Safety and Handling Precautions for SR3335].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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